Cas no 16578-11-3 (Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI))
16578-11-3 structure
Product Name:Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI)
CAS No:16578-11-3
MF:C11H17N5O2
MW:251.284981489182
CID:143712
PubChem ID:204547
Update Time:2025-04-19
Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI)
- 1-methyl-3-[[6-[(methylcarbamoylamino)methyl]pyridin-2-yl]methyl]urea
- Urea, 1,1'-(2,6-pyridylidenedimethylene)bis(3-methyl-
- BRN 0422417
- 2,6-Bis((1'-methylureylene-3')methyl)pyridine
- 1,1'-(2,6-Pyridylidenedimethylene)bis(3-methylurea)
- 16578-11-3
- DTXSID30168026
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- Inchi: 1S/C11H17N5O2/c1-12-10(17)14-6-8-4-3-5-9(16-8)7-15-11(18)13-2/h3-5H,6-7H2,1-2H3,(H2,12,14,17)(H2,13,15,18)
- InChI Key: BFWYHNCIUCKQDC-UHFFFAOYSA-N
- SMILES: O=C(NC)NCC1C=CC=C(CNC(NC)=O)N=1
Computed Properties
- Exact Mass: 251.13841
- Monoisotopic Mass: 251.13822480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 95.15
Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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